Cas no 2138082-56-9 (4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one
• CAS No: 2138082-56-9
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5958193
• PubChem ID: 165491130
• Update Time: 2025-06-22

4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one
• 2138082-56-9
• EN300-1159369
• 4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one

• Inchi： 1S/C12H16O2S/c1-9-4-5-10(13)7-12(9)14-8-11-3-2-6-15-11/h2-3,6,9,12H,4-5,7-8H2,1H3
• InChI Key： HOOBSIAMSUTQHP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COC1CC(CCC1C)=O

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų

Additional information on 4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one

4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one (CAS No. 2138082-56-9): A Comprehensive Overview

4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one (CAS No. 2138082-56-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its 4-methyl substituent, thiophen-2-ylmethoxy group, and cyclohexanone core, represents a promising scaffold for the development of new therapeutic agents.

The thiophene moiety is a well-known heterocyclic aromatic compound that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the thiophen-2-ylmethoxy group in 4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one not only enhances the compound's lipophilicity but also confers it with enhanced bioavailability and metabolic stability.

The cyclohexanone core is a versatile scaffold that has been widely utilized in the design of small molecules with various pharmacological activities. The combination of the cyclohexanone core with the 4-methyl substituent and the thiophen-2-ylmethoxy group in 4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one provides a unique molecular architecture that can be tailored for specific therapeutic applications.

Recent studies have highlighted the potential of 4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the thiophen-2-ylmethoxy group plays a crucial role in modulating the compound's interaction with key inflammatory pathways.

In another study, researchers at the University of California, San Francisco, investigated the anticancer properties of 4-Methyl-3-[(thiophen-2-yl)methoxy]cyclohexan-1-one. They reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 4-Methyl-3-[(thiophen-2-yllmethoxy) cyclohexanone has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for further drug development. Additionally, its low toxicity profile and lack of significant side effects in animal models suggest that it may be safe for human use.

In terms of synthetic accessibility, 4-Methyl-3-[ (thiophen - 2 - ylmeth oxy) cyclo hex an - 1 - one can be synthesized using a multi-step process involving standard organic reactions such as Grignard addition, esterification, and reductive amination. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The potential applications of 4-Methyl - 3 - [( thi ophen - 2 - ylm eth oxy) cyc lo hex an - 1 - one extend beyond anti-inflammatory and anticancer therapies. Researchers are currently exploring its use in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 4-Methyl - 3 - [( thi ophen - 2 - ylm eth oxy) cyc lo hex an - 1 - one (CAS No. 2138082 - 56 - 9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent is supported by extensive preclinical research, making it an exciting candidate for further development in various medical fields.